molecular formula C20H23N3O5 B254127 N-[2-(4-methoxyphenyl)-2-(4-morpholinyl)ethyl]-3-nitrobenzamide

N-[2-(4-methoxyphenyl)-2-(4-morpholinyl)ethyl]-3-nitrobenzamide

Cat. No. B254127
M. Wt: 385.4 g/mol
InChI Key: IOKLAGRJLGLJTI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[2-(4-methoxyphenyl)-2-(4-morpholinyl)ethyl]-3-nitrobenzamide, also known as MNBA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications and properties. MNBA is a benzamide derivative that has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential therapeutic applications. In

Scientific Research Applications

N-[2-(4-methoxyphenyl)-2-(4-morpholinyl)ethyl]-3-nitrobenzamide has shown potential applications in various areas of scientific research. It has been studied for its anticancer properties, and research has shown that it can inhibit the growth of cancer cells by inducing apoptosis. This compound has also been studied for its anti-inflammatory properties and has shown promise in treating inflammatory diseases such as rheumatoid arthritis. Additionally, this compound has been studied for its potential use as an imaging agent for cancer diagnosis.

Mechanism of Action

The mechanism of action of N-[2-(4-methoxyphenyl)-2-(4-morpholinyl)ethyl]-3-nitrobenzamide is not fully understood, but research has shown that it can inhibit the activity of certain enzymes that play a role in cancer cell growth and inflammation. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression and play a role in cancer cell growth. This compound has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a role in inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. Research has shown that it can induce apoptosis in cancer cells, inhibit the growth of cancer cells, and reduce inflammation. Additionally, this compound has been shown to have antioxidant properties and can protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

N-[2-(4-methoxyphenyl)-2-(4-morpholinyl)ethyl]-3-nitrobenzamide has several advantages for lab experiments. It is readily available and can be synthesized in large quantities. Additionally, it has shown promising results in various areas of scientific research, including cancer treatment and inflammation. However, there are also limitations to using this compound in lab experiments. Its mechanism of action is not fully understood, and more research is needed to determine its potential side effects and toxicity.

Future Directions

There are several future directions for research on N-[2-(4-methoxyphenyl)-2-(4-morpholinyl)ethyl]-3-nitrobenzamide. One area of research is to further explore its mechanism of action and identify potential targets for cancer treatment and inflammation. Additionally, research can be conducted to optimize the synthesis of this compound and improve its purity and yield. This compound can also be explored for its potential use as an imaging agent for cancer diagnosis. Finally, more research can be conducted to determine the potential side effects and toxicity of this compound and its derivatives.
Conclusion:
In conclusion, this compound is a chemical compound that has shown promising results in various areas of scientific research. Its potential applications in cancer treatment, inflammation, and imaging make it an important area of research. While more research is needed to fully understand its mechanism of action and potential side effects, this compound has the potential to be a valuable tool in scientific research and a potential therapeutic agent for various diseases.

Synthesis Methods

N-[2-(4-methoxyphenyl)-2-(4-morpholinyl)ethyl]-3-nitrobenzamide can be synthesized using a multistep process that involves the reaction of 3-nitrobenzoic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with N-(4-morpholinyl) ethylamine and 4-methoxyaniline to yield this compound. The synthesis of this compound has been optimized to improve yield and purity, and various methods have been explored to produce this compound in large quantities.

properties

Molecular Formula

C20H23N3O5

Molecular Weight

385.4 g/mol

IUPAC Name

N-[2-(4-methoxyphenyl)-2-morpholin-4-ylethyl]-3-nitrobenzamide

InChI

InChI=1S/C20H23N3O5/c1-27-18-7-5-15(6-8-18)19(22-9-11-28-12-10-22)14-21-20(24)16-3-2-4-17(13-16)23(25)26/h2-8,13,19H,9-12,14H2,1H3,(H,21,24)

InChI Key

IOKLAGRJLGLJTI-UHFFFAOYSA-N

SMILES

COC1=CC=C(C=C1)C(CNC(=O)C2=CC(=CC=C2)[N+](=O)[O-])N3CCOCC3

Canonical SMILES

COC1=CC=C(C=C1)C(CNC(=O)C2=CC(=CC=C2)[N+](=O)[O-])N3CCOCC3

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.